Cas no 29726-42-9 (1,2,4,5-Benzenetetracarboxylicacid, sodium salt (1:?))

• Product Name: 1,2,4,5-Benzenetetracarboxylicacid, sodium salt (1:?)
• CAS No: 29726-42-9
• MF: C₁₀H₆NaO₈
• MW: 277.139614582062
• CID: 290989
• PubChem ID: 54612336
• Update Time: 2025-04-19

1,2,4,5-Benzenetetracarboxylicacid, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylicacid, sodium salt (1:?)
• sodium,benzene-1,2,4,5-tetracarboxylic acid
• NSC273934
• NSC-273934
• sodium;benzene-1,2,4,5-tetracarboxylic acid
• 29726-42-9
• DTXSID30715534

• Inchi： 1S/C10H6O8.Na/c11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16;/h1-2H,(H,11,12)(H,13,14)(H,15,16)(H,17,18);/q;+1
• InChI Key： SDEBIXIOBSCMLA-UHFFFAOYSA-N
• SMILES： [Na+].OC(C1C=C(C(=O)O)C(C(=O)O)=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 276.99600
• Monoisotopic Mass: 276.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149A^2

Experimental Properties

• Density: 1.821
• Boiling Point: 585.8°Cat760mmHg
• Flash Point: 322.1°C
• PSA: 149.20000
• LogP: 0.47940